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Compound of Interest

Compound Name: LK-614

Cat. No.: B1674911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling and proper disposal of

LK-614, a membrane-permeable iron chelator. Adherence to these procedures is critical for

ensuring laboratory safety and environmental compliance.

Introduction to LK-614
LK-614, chemically identified as Benzamide, N-hydroxy-3,4-dimethoxy-N-methyl- (CAS No.

82461-57-2), is an iron chelator used in research, particularly in studies related to

cardiovascular disease and organ preservation.[1][2][3][4] Its ability to permeate cell

membranes allows it to mitigate cold-induced cellular damage by binding intracellular iron.[1]

Physical and Chemical Properties
While a specific Safety Data Sheet (SDS) for LK-614 is not readily available, the following table

summarizes the properties of the closely related compound, benzamide, to provide an informed

basis for safe handling.
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Property Value (for Benzamide)

Appearance White crystalline solid

Molecular Formula C₁₀H₁₃NO₄

Molecular Weight 211.21 g/mol

Solubility Soluble in DMSO.[5] Insoluble in water.

Stability Stable under normal laboratory conditions.

Storage

Dry, dark, and at 0-4°C for short term (days to

weeks) or -20°C for long term (months to years).

[5]

Toxicological Data (Based on Benzamide)
The following table outlines the known hazards associated with benzamide, which should be

considered when handling LK-614.

Hazard Description

Acute Toxicity (Oral) Harmful if swallowed.[6][7]

Germ Cell Mutagenicity Suspected of causing genetic defects.[6][7]

Routes of Exposure Inhalation, ingestion, skin and eye contact.

Health Effects
May cause irritation to the skin, eyes, and

respiratory tract.

First Aid: Ingestion
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[6][7]

First Aid: Skin Contact Gently wash with plenty of soap and water.[6]

First Aid: Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6]

First Aid: Inhalation
Remove person to fresh air and keep

comfortable for breathing.[6]
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Personal Protective Equipment (PPE) and Safe
Handling
Due to the potential hazards, the following PPE and handling procedures are mandatory when

working with LK-614:

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) inspected before use.

Eye Protection: Use safety glasses with side shields or chemical safety goggles.

Skin and Body Protection: A lab coat must be worn.

Respiratory Protection: Use a certified respirator if working with the solid form outside of a

fume hood.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid

generating dust. Wash hands thoroughly after handling.[6]

Hypothetical Experimental Protocol: Iron Chelation
in Cell Culture
The following is a representative protocol for using LK-614 to study its effects on iron chelation

in a cell culture model.

Preparation of LK-614 Stock Solution:

Dissolve solid LK-614 in dimethyl sulfoxide (DMSO) to prepare a 10 mM stock solution.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Cell Culture Treatment:

Culture cells to the desired confluency in a suitable medium.

Dilute the LK-614 stock solution in the cell culture medium to the final working

concentration (e.g., 10-100 µM).
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Remove the existing medium from the cells and replace it with the LK-614-containing

medium.

Incubate the cells for the desired period (e.g., 24 hours) at 37°C in a humidified incubator.

Post-Treatment Analysis:

After incubation, collect the cell lysate and/or conditioned medium for downstream

analysis of iron levels, cell viability, or other relevant markers.

Proper Disposal Procedures for LK-614
All waste containing LK-614, including pure compound, solutions, and contaminated materials,

must be treated as hazardous chemical waste.

Step 1: Waste Segregation and Collection

Solid Waste:

Collect unused or expired solid LK-614 in a clearly labeled, sealed container.

Place all contaminated materials (e.g., weighing paper, pipette tips, gloves) in a

designated, sealed hazardous waste bag or container.

Liquid Waste:

Collect all solutions containing LK-614 (e.g., unused stock solutions, cell culture medium)

in a dedicated, sealed, and chemically compatible (e.g., high-density polyethylene) waste

container.

Do not mix with other incompatible waste streams.

Step 2: Labeling

Clearly label all waste containers with "Hazardous Waste," the full chemical name

("Benzamide, N-hydroxy-3,4-dimethoxy-N-methyl-"), and the CAS number ("82461-57-2").

Step 3: Storage
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Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure containers are kept closed except when adding waste.

Step 4: Disposal

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[8]

Do not dispose of LK-614 down the drain or in the regular trash.

Visualizing the Disposal Workflow
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LK-614 Disposal Workflow

Waste Generation

Collection & Segregation

Labeling

Storage

Final Disposal

Unused Solid LK-614

Solid Waste Container

Contaminated Materials (Gloves, etc.) Liquid Waste (Solutions)

Liquid Waste Container

Label: 'Hazardous Waste
Benzamide, N-hydroxy-3,4-dimethoxy-N-methyl-

CAS: 82461-57-2'

Label: 'Hazardous Waste
Benzamide, N-hydroxy-3,4-dimethoxy-N-methyl-

CAS: 82461-57-2'

Satellite Accumulation Area

EHS/Licensed Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of LK-614 waste.

Summary
The proper handling and disposal of LK-614 are paramount for maintaining a safe laboratory

environment and adhering to regulatory standards. By following these guidelines, researchers
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can minimize risks and ensure that this valuable research chemical is managed responsibly

from acquisition to disposal. Always consult your institution's specific chemical hygiene plan

and EHS office for additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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